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Compound of Interest

Compound Name: naphthalene-2,3-di(15N2)amine
Cat. No.: B12060761
Get Quote
\ J

Executive Summary
Naphthalene-2,3-di(
N

)amine (CAS: 771-97-1 for unlabeled) is a stable isotope-labeled isotopologue of 2,3-
diaminonaphthalene (DAN).[1] It serves as a critical Internal Standard (1S) in quantitative mass
spectrometry and a mechanistic probe in NMR spectroscopy.[1]

Its primary utility lies in the fluorogenic trapping of reactive nitrogen species (NO, nitrite) and

-dicarbonyls (methylglyoxal), where the

N label allows for precise metabolic tracking and artifact differentiation in complex biological
matrices.[1]

Chemical Profile & Isotopic Signature
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Property Data

[

IUPAC Name N

]Naphthalene-2,3-diamine

C
Molecular Formula H
N
Molecular Weight 160.19 g/mol (vs. 158.20 for unlabeled)
. . 98 atom %
Isotopic Purity
N
Appearance Tan to brown crystalline powder

- DMSO, Methanol, dilute acid; sparingly soluble
Solubility ) )
in water

Mass Shift +2 Da relative to native DAN

Synthesis Logic & Pathway

The synthesis of the

N-labeled variant typically follows a Nitration-Reduction pathway or a Bucherer-type amination,
ensuring the incorporation of the isotope from a high-purity precursor like

NH
orH

NO

1]
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Synthesis Workflow (Graphviz)[1]

Electrophilic Aromatic
Naphthalene Substitution 2,3-Dinitro[15N2]naphthalene
(Starting Material) (Intermediate)

2,3-Diaminonaphthalene-15N2
(Final Product)

Catalytic Hydrogenation

H2/Pd-C ——————=—"""77 -7
(Reduction) -

H15NO3 / H2S04
(Nitration)

Click to download full resolution via product page
Figure 1: Logical synthesis pathway for

N incorporation via nitration and reduction.[1]

Spectroscopic Characterization
Mass Spectrometry (MS)

The most definitive identification method.[1] The

N
label introduces a mass shift that separates the internal standard from the analyte.[1]

« lonization Mode: ESI+ (Electrospray lonization, Positive mode)[1]
e Parent lon (

):

o Unlabeled DAN:

159.1[1]
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o N
-Labeled DAN:
161.1

 Interpretation: The +2 Da shift is diagnostic.[1] In quantitative assays (e.g., LC-MS/MS), the
transition monitored would be

(loss of
NH
) compared to

for the native compound.[1]
Nuclear Magnetic Resonance (NMR)
The symmetry of the molecule (
point group) simplifies the spectra.[1]
N NMR (Proton Decoupled)
e Chemical Shift:

55 - 60 ppm (relative to liquid NH

at 0 ppm).[1]

o Note: If referenced to Nitromethane (0 ppm), the shift is approx -320 ppm.[1]
e Coupling:

o :~80-85 Hz (observed in coupled spectra).[1]

o The signal will appear as a singlet in proton-decoupled spectra.[1]

» Causality: The nitrogen atoms are attached to an electron-rich naphthalene ring.[1] The
resonance is shielded relative to nitro-groups but deshielded relative to aliphatic amines due
to conjugation with the

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Diaminonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Diaminonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Diaminonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Diaminonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Diaminonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Diaminonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Diaminonaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Diaminonaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-system.[1]

H NMR (400 MHz, DMSO-

7.60 - 7.65 (m, 2H): Protons at C5, C8 (distal ring).[1]

7.05-7.10 (m, 2H): Protons at C6, C7.[1]

6.85 (s, 2H): Protons at C1, C4 (singlet due to symmetry).[1]
e 4.80-5.20 (brs, 4H):

NH

protons.[1]

o Isotope Effect: The

N label splits this broad singlet into a doublet with a large coupling constant (
Hz), distinguishing it from the

N analog (which is typically broadened by quadrupolar relaxation).[1]

C NMR (100 MHz, DMSO-

e 137.5: C-N (Quaternary, C2/C3).[1] Shows splitting due to
N coupling.

e 128.0: Quaternary Bridgehead (C4a/C8a).[1]

« 126.5: C5/C8.[1]

« 122.0: C6/C7.[1]

« 108.5: C1/CA.[1]
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UV-Vis & Fluorescence

The isotope effect on electronic transitions is negligible, so the labeled compound retains the
photophysical properties of the parent molecule.

o Absorption

: 245 nm (

M

cm

), 340 nm (weak).[1]

e Fluorescence: Weakly fluorescent on its own.[1]
o Upon Reaction with NO (Triazole formation):

nm/
nm.[1]
o Upon Reaction with Se (Piazselenol formation):[1]

nm/

nm.[1]

Applications & Reaction Mechanisms
The "Trapping"” Mechanism

DAN is the gold standard for detecting Nitric Oxide (NO) and Methylglyoxal (MGO).[1] The
N-labeled version allows researchers to quantify these species in vivo by identifying the
N-labeled adducts.[1]

Reaction with Nitrite/NO (Naphthotriazole Formation)

The diamine reacts with
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(nitrosonium ion) to form a triazole ring.[1]

2,3-Diaminonaphthalene-15N2 ACldlC pH
(Non-Fluorescent) Cyclization

2,3-Naphthotriazole-15N3
(Highly Fluorescent)

Click to download full resolution via product page
Figure 2: Fluorogenic trapping of NO.[1] The resulting triazole retains the

N label, shifting its mass by +2 or +3 Da depending on the NO source.

Protocol: Preparation of Internal Standard Solution

Objective: Prepare a stable 1 mM stock for LC-MS spiking.

e Weighing: Accurately weigh 1.60 mg of [

N
]DAN.

e Dissolution: Dissolve in 10 mL of DMSO (Dimethyl sulfoxide).

o Reasoning: DAN oxidizes in air/light.[1] DMSO provides stability.[1] Avoid water for long-
term storage.[1]

o Storage: Aliquot into amber vials and store at -20°C.
e Usage: Dilute 1:100 into the sample matrix (final conc. 10

M) prior to extraction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2,3-Diaminonaphthalene | CLO0H10N2 | CID 69872 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Nitrogen-15 Chemical Shift Converter | NMR and Chemistry MS Facilities
[nmr.chem.cornell.edu]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of
Naphthalene-2,3-di( N )amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12060761/docs#technical-guide-spectroscopic-
profiling-of-naphthalene-2-3-di-n-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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